BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Fmoc-Cys(Npys)-OH:
Properties and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fmoc-Cys(npys)-OH

Cat. No.: B1442769

For researchers and professionals in the field of drug development and peptide chemistry,
Fmoc-Cys(Npys)-OH is a critical reagent. This guide provides an in-depth overview of its
chemical properties, with a focus on data relevant to its application in solid-phase peptide
synthesis (SPPS).

Core Properties of Fmoc-Cys(Npys)-OH

Fmoc-Cys(Npys)-OH, or N-a-Fmoc-S-(3-nitro-2-pyridinesulfenyl)-L-cysteine, is a derivative of
the amino acid cysteine. The fluorenylmethyloxycarbonyl (Fmoc) group serves as a base-labile
protecting group for the amine, while the 3-nitro-2-pyridinesulfenyl (Npys) group protects the
thiol side chain, which is crucial for forming disulfide bonds.

Quantitative Data

The key physicochemical properties of Fmoc-Cys(Npys)-OH are summarized in the table
below, providing a quick reference for experimental design.

Property Value References
CAS Number 159700-51-3 [1112113114]
Molecular Formula C23H19N306S2

Molecular Weight 497.55 g/mol

Alternate Molecular Weight 497.6 g/mol
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Experimental Protocols

The primary application of Fmoc-Cys(Npys)-OH is in the synthesis of peptides containing

disulfide bridges. The Npys group allows for the selective formation of these bonds through

thiol-disulfide exchange reactions.

A typical experimental workflow for the use of Fmoc-Cys(Npys)-OH in SPPS involves the

following key steps:

Resin Preparation: The synthesis begins with a solid support (resin), typically pre-loaded with
the first amino acid of the target peptide sequence.

Deprotection: The Fmoc group of the resin-bound amino acid is removed using a mild base,
commonly a solution of piperidine in a suitable solvent like dimethylformamide (DMF). This
exposes the free amine for the next coupling step.

Coupling: Fmoc-Cys(Npys)-OH is then activated and coupled to the free amine on the resin.
This step is repeated for each subsequent amino acid in the peptide sequence.

Disulfide Bond Formation: Once the desired peptide chain is assembled, the Npys group on
the cysteine residue can be selectively cleaved to form a disulfide bond with another
cysteine residue.

Cleavage and Deprotection: Finally, the completed peptide is cleaved from the resin support,
and any remaining side-chain protecting groups are removed, typically using a strong acid
cocktail.

Workflow Visualization

The following diagram illustrates a simplified workflow for the incorporation of Fmoc-

Cys(Npys)-OH into a peptide chain using solid-phase peptide synthesis.
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Final Peptide

3. Coupling:
Fmoc-Cys(Npys)-OH +
Activation Reagents

4. Repeat Steps 2-3
for next Amino Acid

1. Start: Resin with

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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